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Compound of Interest

Compound Name: 3-Aminobenzonitrile

Cat. No.: B145674 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 3-
Aminobenzonitrile (also known as 3-cyanoaniline), a crucial intermediate in the synthesis of

dyes, pigments, and pharmaceutical agents. A comprehensive understanding of its melting and

boiling points is fundamental for its application in research and development, ensuring proper

handling, reaction control, and purity assessment.

Core Physical and Chemical Properties
3-Aminobenzonitrile is a solid at room temperature, appearing as a cream-colored or brown

crystalline substance.[1][2] Its molecular structure, featuring both an amino and a nitrile

functional group, makes it a versatile building block in organic synthesis.[1]

Data Presentation: Physical and Chemical Properties of 3-Aminobenzonitrile

The following table summarizes the key quantitative data for 3-Aminobenzonitrile, compiled

from various sources.
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Property Value Reference(s)

Melting Point 48-55 °C [3][4][5]

50-52 °C [1]

54.3 °C [2]

53 °C [6]

Boiling Point 288-290 °C [2][5][7]

289 °C [6]

Molecular Formula C₇H₆N₂ [1][8]

Molecular Weight 118.14 g/mol [1][8]

Appearance
Cream colored to Brown

Crystalline Solid
[1][2]

CAS Number 2237-30-1 [1][8]

Experimental Protocols for Property Determination
While specific, detailed experimental reports for determining the melting and boiling points of 3-
Aminobenzonitrile are not extensively published, the following are standard and widely

accepted methodologies for organic compounds of this nature. These protocols are designed to

yield accurate and reproducible results.

2.1. Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature range over which it transitions from a solid to a

liquid phase. For a pure crystalline compound, this range is typically narrow (0.5-1.0°C).[3] An

impurity will generally cause a depression and broadening of the melting point range.[1]

Methodology:

Sample Preparation: A small amount of dry, finely powdered 3-Aminobenzonitrile is placed

on a clean, dry surface. The open end of a glass capillary tube (sealed at one end) is
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pressed into the powder.[9] The tube is then tapped gently on a hard surface to pack the

solid into the sealed end, aiming for a sample height of 1-2 mm.[9]

Apparatus Setup:

Melting Point Apparatus: The prepared capillary tube is placed into the heating block of a

calibrated melting point apparatus (e.g., Mel-Temp).[3]

Thiele Tube: Alternatively, the capillary tube is attached to a calibrated thermometer using

a small rubber band or thread.[7] The thermometer and attached capillary are then

inserted into a Thiele tube containing a high-boiling point oil (e.g., mineral oil or silicone

oil), ensuring the sample is level with the thermometer bulb.[7]

Determination:

A preliminary, rapid heating is often performed to determine an approximate melting point.

[1][7]

For an accurate measurement, a fresh sample is heated at a slow, controlled rate

(approximately 1-2°C per minute) as the temperature approaches the expected melting

point.[7]

Data Recording: Two temperatures are recorded:

T₁: The temperature at which the first drop of liquid appears.[3]

T₂: The temperature at which the last crystal of the solid melts completely.[3]

The melting point is reported as the range T₁ - T₂.

2.2. Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[3]

Methodology:
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Sample Preparation: A small amount (approximately 0.5 mL) of molten 3-Aminobenzonitrile
is placed into a small test tube (e.g., a Durham tube). A capillary tube, sealed at one end, is

inverted and placed (open end down) into the liquid.[10]

Apparatus Setup: The small test tube is attached to a calibrated thermometer. This assembly

is then placed into a Thiele tube filled with a suitable heating oil, ensuring the sample is fully

immersed.[10]

Determination:

The Thiele tube is heated gently. As the temperature rises, air trapped in the inverted

capillary tube will expand and exit as a slow stream of bubbles.[11]

Heating is continued until a continuous and rapid stream of bubbles emerges from the

capillary tip.[11]

The heat source is then removed, and the apparatus is allowed to cool slowly.

Data Recording: The boiling point is the temperature at which the bubbling stops and the

liquid is drawn back into the capillary tube.[10] This indicates that the external pressure has

just overcome the vapor pressure of the substance. It is crucial to also record the

atmospheric pressure at the time of the measurement, as boiling point is pressure-

dependent.[3]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

melting and boiling points of a chemical compound such as 3-Aminobenzonitrile.
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Workflow for Physical Property Determination
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Workflow for determining melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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